Cas no 332052-54-7 (Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-)
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-
- 3-(4-Chloro-benzoylamino)-3-(4-methoxy-phenyl)-propionic acid
- 3-[(4-chlorobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid
- 3-[(4-chlorophenyl)carbonylamino]-3-(4-methoxyphenyl)propanoic acid
- AC1MJD5B
- CTK4H0157
- MolPort-000-558-599
- Oprea1_550407
- Oprea1_701919
- ST032902
- 332052-54-7
- AKOS000301382
- SB83324
- DTXSID60389661
- SR-01000506386-1
- SR-01000506386
- 3-(4-Chloro-benzoylamino)-3-(4-methoxy-phenyl)-propionicacid
- 3-(4-Chlorobenzamido)-3-(4-methoxyphenyl)propanoicacid
- 3-(4-Chlorobenzamido)-3-(4-methoxyphenyl)propanoic acid
- AKOS016183230
- 3-[(4-chlorophenyl)formamido]-3-(4-methoxyphenyl)propanoic acid
- CS-0365664
-
- MDL: MFCD01366664
- Inchi: 1S/C17H16ClNO4/c1-23-14-8-4-11(5-9-14)15(10-16(20)21)19-17(22)12-2-6-13(18)7-3-12/h2-9,15H,10H2,1H3,(H,19,22)(H,20,21)
- InChI Key: CBWWJKKIMHVAMZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(NC(CC(=O)O)C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 333.07700
- Monoisotopic Mass: 333.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Boiling Point: 564.3°Cat760mmHg
- Flash Point: 295.1°C
- PSA: 75.63000
- LogP: 3.68530
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1436334-1g |
3-(4-Chlorobenzamido)-3-(4-methoxyphenyl)propanoic acid |
332052-54-7 | 97% | 1g |
¥2553.00 | 2024-05-18 | |
| Crysdot LLC | CD12082694-1g |
3-(4-Chlorobenzamido)-3-(4-methoxyphenyl)propanoic acid |
332052-54-7 | 97% | 1g |
$307 | 2024-07-24 |
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- (CAS No. 332052-54-7): A Comprehensive Overview
Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-, identified by its CAS number 332052-54-7, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acid derivatives and has garnered attention due to its unique structural properties and potential biological activities. The presence of a b-[(4-chlorobenzoyl)amino] group and a 4-methoxy substituent contributes to its complex reactivity and makes it a valuable intermediate in the development of novel therapeutic agents.
The structural framework of Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- consists of a benzoic acid backbone modified with an amino group linked to a 4-chlorobenzoyl moiety, further functionalized with a methoxy group at the para position. This configuration imparts distinct chemical and pharmacological characteristics, making it a versatile building block for medicinal chemistry. The compound's ability to participate in various chemical reactions, such as condensation, coupling, and hydrolysis, enhances its utility in synthetic pathways leading to more complex molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of derivatives like Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-. Research studies have highlighted its role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. The b-[(4-chlorobenzoyl)amino] moiety, in particular, has been found to exhibit inhibitory effects on certain enzymes involved in these pathways. For instance, preliminary studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain.
The 4-methoxy group in the molecule also contributes to its pharmacological profile by influencing solubility and metabolic stability. This feature is particularly important in drug design, as it can enhance the bioavailability and prolong the half-life of therapeutic agents. Additionally, the chlorobenzoyl substituent may contribute to electron-withdrawing effects, which can affect the reactivity and binding affinity of the compound towards biological targets.
Advanced computational studies have further elucidated the interactions of Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein receptors, including those involved in neurotransmitter signaling and immune responses. These findings align with experimental observations that demonstrate its potential as an intermediate in the synthesis of drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.
The synthesis of Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy- involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the introduction of the amino group followed by acylation with 4-chlorobenzoyl chloride. The methoxy group is typically incorporated through nucleophilic substitution or direct methylation reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies ensure that researchers obtain high-quality starting materials for further derivatization and pharmacological testing.
In conclusion, Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-, CAS no. 332052-54-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug development underscores its importance in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, it is expected to play an increasingly pivotal role in the discovery and development of novel treatments for human diseases.
332052-54-7 (Benzenepropanoic acid, b-[(4-chlorobenzoyl)amino]-4-methoxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)